4-[5-(4-methoxyphenyl)pyrimidin-2-yl]morpholine

• IUPAC Name: 4-[5-(4-methoxyphenyl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C15H17N3O2/c1-19-14-4-2-12(3-5-14)13-10-16-15(17-11-13)18-6-8-20-9-7-18/h2-5,10-11H,6-9H2,1H3
• InChI Key: XKASFAZMGTXXOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N=C2)N3CCOCC3
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

“4-[5-(4-methoxyphenyl)pyrimidin-2-yl]morpholine” is a compound that belongs to the class of organic compounds known as phenylmorpholines. These are aromatic compounds containing a morpholine ring and a benzene ring linked to each other. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process involved refluxing in phosphorus oxychloride at 105°C for 3–4 hours.

Molecular Structure Analysis

The molecular structure of this compound includes a morpholine ring and a benzene ring linked to each other through a CC or a CN bond. Pyrimidines are six-membered unsaturated ring compounds composed of carbon and nitrogen.

Chemical Reactions Analysis

The chemical reactions of this compound involve the design and synthesis of a series of novel triazole-pyrimidine-based compounds. The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.

Mechanism of Action

The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. These compounds have promising neuroprotective and anti-inflammatory properties.

Safety and Hazards

One of the related compounds, 4-(5-Bromopyrimidin-2-yl)morpholine, is described as harmful if swallowed, harmful in contact with skin, causing skin irritation, serious eye irritation, harmful if inhaled, and may cause respiratory irritation.

Future Directions

The future directions of this compound involve the development of novel scaffolds of triazole-pyrimidine-based compounds as neuroprotective and anti-neuroinflammatory agents. There is also interest in preparing libraries of novel heterocyclic compounds with potential biological activities.